ROS Kinase
  • Methyl 12-methyltridecanoate
    Methyl 12-methyltridecanoate
    • Cat. No.:
    • B164420
    • CAS No.:
    • 5129-58-8
    • Molecular Formula:
    • C15H30O2
    • Molecular Weight:
    • 242.40 g/mol
    Description
    iso-Tetradecanoic methyl ester. Possible use as a taxonomic marker, in iso-fatty acid studies, synthesis and as an internal standard.
    12-methyl Tridecanoic acid methyl ester is a methylated fatty acid methyl ...
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  • Lorlatinib acetate
    Lorlatinib acetate
    • Cat. No.:
    • B609991
    • CAS No.:
    • 1924207-18-0
    • Molecular Formula:
    • C23H23FN6O4
    • Molecular Weight:
    • 466.4734
    Description
    PF-06463922 acetate is a potent, selective brain-penetrable inhibitor of both anaplastic lymphoma kinase (ALK) and c-ros Oncogene 1 (ROS1) with strong activity against all known ALK and ROS1 mutants identified i...
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  • Merestinib
    Merestinib
    • Cat. No.:
    • B612287
    • CAS No.:
    • 1206799-15-6
    • Molecular Formula:
    • C30H22F2N6O3
    • Molecular Weight:
    • 552.5 g/mol
    Description
    Merestinib has been used in trials studying the treatment of Cancer, Solid Tumor, Advanced cancer, ColoRectal Cancer, and Metastatic Cancer, among others.
    Merestinib is an orally available, small molecule inh...
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  • Merestinib dihydrochloride
    Merestinib dihydrochloride
    • Cat. No.:
    • B1139136
    • CAS No.:
    • 1206801-37-7
    • Molecular Formula:
    • C30H24Cl2F2N6O3
    • Molecular Weight:
    • 625.4 g/mol
    Description
    LY2801653 2Hcl is a potent, orally bioavailable, small-molecule inhibitor of c-MET kinase(Ki= 2 nM).IC50 Value: 2 nM (Ki value) [1]Target: c-Metin vitro: LY2801653 is a type-II ATP competitive, slow-off inhibito...
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  • BRD5459
    BRD5459
    • Cat. No.:
    • B1667513
    • CAS No.:
    • Molecular Formula:
    • C26H26N4O2
    • Molecular Weight:
    • 426.5 g/mol
    Description
    BRD5459 is an enhancers of reactive oxygen species that are nontoxic or cause genotype-selective cell death. Elevation of reactive oxygen species (ROS) levels has been observed in many cancer cells relative to n...
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  • Gossypolone
    Gossypolone
    • Cat. No.:
    • B1671996
    • CAS No.:
    • 4547-72-2
    • Molecular Formula:
    • C30H26O10
    • Molecular Weight:
    • 546.5 g/mol
    Description
    Gossypolone is a proposed major metabolite of gossypol, Gossypol and gossypolone produced dose-dependent suppression of DNA synthesis in all of the human breast cell lines examined....
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  • Crizotinib-d5
    Crizotinib-d5
    • Cat. No.:
    • B3026244
    • CAS No.:
    • Molecular Formula:
    • C21H22Cl2FN5O
    • Molecular Weight:
    • 455.4 g/mol
    Description
    (R)-Crizotinib-d5 is intended for use as an internal standard for the quantification of (R)-crizotinib by GC- or LC-MS. (R)-Crizotinib is a derivative of aminopyridine that acts as a potent, orally bioavailable,...
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  • APG-2449
    APG-2449
    • Cat. No.:
    • B10860358
    • CAS No.:
    • 2196186-84-0
    • Molecular Formula:
    • C33H42ClN5O4S
    • Molecular Weight:
    • 640.2 g/mol
    Description
    FAK/ALK/ROS1 Inhibitor APG-2449 is an orally available kinase inhibitor of the receptor tyrosine kinase anaplastic lymphoma kinase (ALK), focal adhesion kinase (FAK) and the receptor tyrosine kinase C-ros oncoge...
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  • Antitumor agent-55
    Antitumor agent-55
    • Cat. No.:
    • B12409790
    • CAS No.:
    • Molecular Formula:
    • C32H34N6O4S
    • Molecular Weight:
    • 598.7 g/mol
    Description
    Antitumor agent-55 is a useful research compound. Its molecular formula is C32H34N6O4S and its molecular weight is 598.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Antitumor agent-55 su...
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  • SMU-B
    SMU-B
    • Cat. No.:
    • B13443912
    • CAS No.:
    • Molecular Formula:
    • C26H25Cl2FN4O2
    • Molecular Weight:
    • 515.4 g/mol
    Description
    SMU-B is a useful research compound. Its molecular formula is C26H25Cl2FN4O2 and its molecular weight is 515.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SMU-B suitable for many researc...
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